![molecular formula C17H18N2O2S B5760302 2-{[3-(benzylthio)propanoyl]amino}benzamide](/img/structure/B5760302.png)
2-{[3-(benzylthio)propanoyl]amino}benzamide
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Overview
Description
2-{[3-(benzylthio)propanoyl]amino}benzamide, also known as BTPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biological research.
Mechanism of Action
The mechanism of action of 2-{[3-(benzylthio)propanoyl]amino}benzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression and cell growth. This compound has also been shown to inhibit the activity of protein kinase C (PKC), which is an enzyme that plays a role in cell signaling and regulation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of cell proliferation, and the modulation of gene expression. This compound has also been shown to have anti-inflammatory and antioxidant activities, which may contribute to its potential therapeutic effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-{[3-(benzylthio)propanoyl]amino}benzamide is its versatility as a building block for the synthesis of novel compounds with potential therapeutic activities. This compound is also relatively easy to synthesize and purify, which makes it a convenient tool for biological and medicinal chemistry research. However, one of the limitations of this compound is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are several future directions for research on 2-{[3-(benzylthio)propanoyl]amino}benzamide. One direction is the development of novel compounds based on this compound for the treatment of various diseases, including cancer, Alzheimer's disease, and diabetes. Another direction is the investigation of the mechanism of action of this compound and its potential targets in biological systems. Additionally, the optimization of the synthesis method for this compound and its derivatives may lead to the development of more efficient and cost-effective methods for the production of these compounds.
Synthesis Methods
The synthesis of 2-{[3-(benzylthio)propanoyl]amino}benzamide involves the reaction of 3-(benzylthio)propanoic acid with 2-aminobenzamide in the presence of a coupling agent such as N-(3-dimethylaminopropyl)-N-ethylcarbodiimide (EDC) and a catalyst like 4-(dimethylamino)pyridine (DMAP). The reaction yields this compound as a white crystalline solid with a purity of over 95%.
Scientific Research Applications
2-{[3-(benzylthio)propanoyl]amino}benzamide has been shown to have potential applications in various fields of scientific research. In medicinal chemistry, this compound has been used as a building block for the synthesis of novel compounds with potential anticancer, antifungal, and antimicrobial activities. In drug discovery, this compound has been identified as a potential lead compound for the development of new drugs targeting various diseases, including Alzheimer's disease, Parkinson's disease, and diabetes. In biological research, this compound has been used as a tool for studying the mechanism of action of various proteins and enzymes.
properties
IUPAC Name |
2-(3-benzylsulfanylpropanoylamino)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O2S/c18-17(21)14-8-4-5-9-15(14)19-16(20)10-11-22-12-13-6-2-1-3-7-13/h1-9H,10-12H2,(H2,18,21)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WICPGVFJBSBUPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CSCCC(=O)NC2=CC=CC=C2C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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